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Compound of Interest
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5-Ethyl-6-phenyl-phenanthridin-5-

ium-3,8-diamine;bromide

Cat. No.: B119041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethidium bromide (EtBr) remains a cornerstone fluorescent stain for nucleic acid visualization in

molecular biology. Its utility stems from a dramatic enhancement in fluorescence upon

intercalation into the DNA double helix. This guide provides an in-depth exploration of the

spectral characteristics and quantum yield of ethidium bromide, offering valuable data and

methodologies for researchers leveraging its unique photophysical properties.

Spectral Characteristics and Quantum Yield of
Ethidium Bromide
The interaction of ethidium bromide with DNA profoundly alters its spectral properties, leading

to a significant increase in fluorescence quantum yield. The following table summarizes the key

quantitative data for ethidium bromide in its free and DNA-bound states.
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Parameter
Free Ethidium Bromide (in
aqueous solution)

DNA-Bound Ethidium
Bromide

Absorption Maxima (λ_abs) 210 nm, 285 nm[1][2] Red-shifted; ~520-526 nm[2][3]

Emission Maximum (λ_em) ~605 nm[1] ~590 - 616 nm[2][3]

Molar Extinction Coefficient (ε)
at 285 nm: 5,000-10,000

M⁻¹cm⁻¹[2]
Not explicitly stated

Quantum Yield (Φ_f) ~0.023 (2.3%)[4] Increases 20- to 25-fold[1][5]

The Mechanism of Fluorescence Enhancement
The dramatic increase in ethidium bromide's fluorescence quantum yield upon binding to DNA

is a result of its intercalation between the base pairs of the DNA double helix.[1][6] This

insertion into the hydrophobic environment of the DNA stack provides a more rigid and

protected environment for the ethidium bromide molecule. This rigidity reduces the non-

radiative decay pathways, such as vibrational relaxation and internal conversion, that are

prevalent for the free dye in aqueous solution. Consequently, a larger fraction of the absorbed

photons are emitted as fluorescence, leading to the observed enhancement.

The following diagram illustrates the logical relationship between ethidium bromide, DNA, and

the resulting fluorescence enhancement.
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Free Ethidium Bromide
(Low Fluorescence)

EtBr-DNA Intercalated Complex
(High Fluorescence)

Intercalation

Double-Stranded DNA
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Sample Preparation

Measurements

Data Analysis

Prepare Sample Dilutions
(Abs < 0.1)

Measure Absorbance at Excitation Wavelength

Prepare Standard Dilutions
(Abs < 0.1)

Measure Fluorescence Emission Spectra

Integrate Emission Spectra

Plot Integrated Intensity vs. Absorbance

Determine Gradients

Calculate Quantum Yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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